2-[(2-methoxyethyl)amino]-3-[(1E)-[(2-methoxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
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Description
The compound “2-[(2-methoxyethyl)amino]-3-[(1E)-[(2-methoxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one” is an organic compound. It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The buyer assumes responsibility to confirm product identity and/or purity .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, similar compounds have been used in various reactions. For example, Deoxo-Fluor is a versatile and mild reagent for acyl fluoride generation and subsequent one-flask amide coupling .Scientific Research Applications
Catalytic Applications in Synthesis
2-[(2-methoxyethyl)amino]-3-[(1E)-[(2-methoxyethyl)imino]methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, as part of the broader pyranopyrimidine group, is significantly recognized in the scientific community for its broader synthetic applications, particularly in medicinal and pharmaceutical industries. Its structural framework, particularly the pyranopyrimidine core, is a precursor in various synthetic pathways. The compound, in its broader classification, is used in the development of substituted derivatives through one-pot multicomponent reactions, often facilitated by various hybrid catalysts such as organocatalysts, metal catalysts, and nanocatalysts. This versatility underscores its vital role in the synthesis of lead molecules and its appeal to researchers aiming to utilize catalytic applications for developing new molecules (Parmar, Vala, & Patel, 2023).
Structural and Biological Significance
The structural intricacies of pyranopyrimidine derivatives, including this compound, are not just limited to synthetic chemistry but also extend to biological applications. The compound's derivatives are known for their biological significance, particularly in pharmaceutical sciences. Their applicability spans across various biological activities, including anti-inflammatory, antibacterial, antiviral, and antifungal properties. This underlines the importance of the compound and its derivatives in drug discovery and pharmaceutical research, offering a versatile platform for the synthesis and testing of new drug candidates (Rashid et al., 2021).
properties
IUPAC Name |
2-(2-methoxyethylamino)-3-(2-methoxyethyliminomethyl)-9-methylpyrido[1,2-a]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O3/c1-12-5-4-8-20-15(12)19-14(18-7-10-23-3)13(16(20)21)11-17-6-9-22-2/h4-5,8,11,18H,6-7,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCRQHLOYSCLUAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=NCCOC)NCCOC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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